![molecular formula C15H26N2O2 B4791290 1-butyl-4-[(3-methylpiperidin-1-yl)carbonyl]pyrrolidin-2-one](/img/structure/B4791290.png)
1-butyl-4-[(3-methylpiperidin-1-yl)carbonyl]pyrrolidin-2-one
Overview
Description
1-butyl-4-[(3-methylpiperidin-1-yl)carbonyl]pyrrolidin-2-one, also known as Bupivacaine, is a local anesthetic drug that is widely used in medical and dental procedures. It is a member of the amide class of local anesthetics and is known for its long-lasting effects. Bupivacaine is used for regional anesthesia, nerve blocks, and epidural anesthesia.
Mechanism of Action
1-butyl-4-[(3-methylpiperidin-1-yl)carbonyl]pyrrolidin-2-one works by blocking the sodium channels in nerve cells, which prevents the transmission of pain signals. It has a higher affinity for sodium channels in sensory neurons than in motor neurons, which makes it an effective local anesthetic with minimal motor block. This compound also has a longer duration of action than other local anesthetics, which makes it an attractive option for long-lasting pain relief.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It can cause vasodilation and decrease heart rate and blood pressure. It can also cause respiratory depression and muscle weakness. This compound has been shown to have a low potential for systemic toxicity when used appropriately, but it can be toxic if administered in high doses or if it enters the bloodstream.
Advantages and Limitations for Lab Experiments
1-butyl-4-[(3-methylpiperidin-1-yl)carbonyl]pyrrolidin-2-one has a number of advantages for use in lab experiments. It is readily available and has a well-established synthesis method. It has a long duration of action, which makes it useful for studying long-term effects. However, this compound also has a number of limitations. It can be toxic if administered in high doses, which can make it difficult to use in certain experiments. It also has a number of physiological effects, which can make it difficult to isolate the specific effects of the drug.
Future Directions
There are a number of future directions for research on 1-butyl-4-[(3-methylpiperidin-1-yl)carbonyl]pyrrolidin-2-one. One area of research is the development of new formulations of this compound that can provide longer-lasting pain relief with fewer side effects. Another area of research is the study of the mechanism of action of this compound at the molecular level. This could lead to the development of new local anesthetics with improved efficacy and safety profiles. Finally, there is a need for more research on the use of this compound in the treatment of chronic pain, including neuropathic pain and cancer pain.
Scientific Research Applications
1-butyl-4-[(3-methylpiperidin-1-yl)carbonyl]pyrrolidin-2-one has been extensively studied for its use in regional anesthesia, nerve blocks, and epidural anesthesia. It has been shown to be effective in reducing postoperative pain and improving patient outcomes. This compound has also been studied for its use in the treatment of chronic pain, including neuropathic pain and cancer pain.
Properties
IUPAC Name |
1-butyl-4-(3-methylpiperidine-1-carbonyl)pyrrolidin-2-one | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H26N2O2/c1-3-4-7-16-11-13(9-14(16)18)15(19)17-8-5-6-12(2)10-17/h12-13H,3-11H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MQMDKQYFFOECMA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCN1CC(CC1=O)C(=O)N2CCCC(C2)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H26N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
266.38 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.